3-Hydroxy-2,2-dimethyl-1-propylthiocyanate

• Molecular Formula: C6H11NOS
• Molecular Weight: 145.23 g/mol
• IUPAC Name: (3-hydroxy-2,2-dimethylpropyl) thiocyanate
• InChI: InChI=1S/C6H11NOS/c1-6(2,3-8)4-9-5-7/h8H,3-4H2,1-2H3
• InChI Key: NMTRJDNQPNPSCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)CSC#N

Description

3-Hydroxy-2,2-dimethyl-1-propylthiocyanate is a useful research compound. Its molecular formula is C6H11NOS and its molecular weight is 145.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 16.7 g of 3-bromo-2,2-dimethyl-1-propanol, 14.6 g of potassium thiocyanate and 60 ml of dimethylformamide was stirred for 4 hours at 130°-140° C. The reaction solution was cooled to room temperature (hereinafter means "5°-20° C."), to which a mixture of 200 ml of diethyl ether and 200 ml of water was added. The ethereal layer was collected. The aqueous layer was extracted with 150 ml of diethyl ether. The combined ethereal layers were washed with a saturated saline, dried over anhydrous magnesium sulfate and distilled to remove the solvent. The residue was distilled under reduced pressure to obtain 12.4 g of 3-hydroxy-2,2-dimethyl-1-propylthiocyanate.